Cas no 1293284-62-4 (Methyl 2-fluoro-6-(pyrimidin-2-yl)benzoate)

• Product Name: Methyl 2-fluoro-6-(pyrimidin-2-yl)benzoate
• CAS No: 1293284-62-4
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• MDL: MFCD26401352
• CID: 1093467
• PubChem ID: 67086836
• Update Time: 2025-05-20

Methyl 2-fluoro-6-(pyrimidin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-6-(pyrimidin-2-yl)benzoate
• methyl 2-fluoro-6-pyrimidin-2-ylbenzoate
• 2-Fluoro-6-pyrimidin-2-yl-benzoic acid methyl ester
• methyl-2-fluoro-6-(pyrimidin-2-yl)benzoate
• A1-10328
• SCHEMBL1586686
• 1293284-62-4
• Methyl2-fluoro-6-(pyrimidin-2-yl)benzoate
• DTXSID701222909
• DB-334484
• VFWHJJKKMBKSSG-UHFFFAOYSA-N
• SB60271

• MDL： MFCD26401352
• Inchi： 1S/C12H9FN2O2/c1-17-12(16)10-8(4-2-5-9(10)13)11-14-6-3-7-15-11/h2-7H,1H3
• InChI Key： VFWHJJKKMBKSSG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2N=CC=CN=2)=C1C(=O)OC

Computed Properties

• Exact Mass: 232.06480570g/mol
• Monoisotopic Mass: 232.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-fluoro-6-(pyrimidin-2-yl)benzoate

Methyl 2-fluoro-6-(pyrimidin-2-yl)benzoate (CAS No. 1293284-62-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-fluoro-6-(pyrimidin-2-yl)benzoate (CAS No. 1293284-62-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential applications in drug development. This compound, characterized by its fluoro-substituted benzoate core linked to a pyrimidine moiety, represents a critical intermediate in the synthesis of various bioactive molecules.

The fluoro group at the 2-position of the benzoate ring is a strategically important feature, as fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of pharmaceutical agents. In particular, the presence of a fluorine atom at this position can enhance the lipophilicity and metabolic resistance of drug candidates, making it an attractive structural element in medicinal chemistry.

Complementing the fluoro-substituted benzoate scaffold is the pyrimidin-2-yl group, which introduces a nitrogen-rich heterocyclic system into the molecular structure. Pyrimidine derivatives are widely recognized for their biological significance, playing pivotal roles in various therapeutic areas such as antiviral, anticancer, and anti-inflammatory treatments. The integration of a pyrimidine ring into the benzoate backbone not only expands the compound’s pharmacological potential but also provides multiple sites for further functionalization, enabling the design of highly tailored drug molecules.

Recent advancements in synthetic methodologies have highlighted the utility of Methyl 2-fluoro-6-(pyrimidin-2-yl)benzoate as a building block for constructing complex pharmacophores. Researchers have leveraged its reactive sites to develop novel analogs with enhanced biological activity. For instance, studies have demonstrated its role in generating inhibitors targeting enzymes involved in cancer metabolism. The benzoate group, being amenable to various chemical transformations such as ester hydrolysis or amidation, allows for the creation of diverse derivatives with tailored properties.

The growing interest in fluorinated pyrimidine benzoates has been further fueled by their emerging applications in precision medicine. By modulating specific structural features, such as the position and type of substituents on both the benzoate and pyrimidine moieties, chemists can fine-tune the interactions of these compounds with biological targets. This level of structural control is essential for developing drugs with improved selectivity and reduced side effects.

In academic research circles, Methyl 2-fluoro-6-(pyrimidin-2-yl)benzoate has been employed as a precursor in multi-step syntheses aimed at discovering new therapeutic agents. Its stability under various reaction conditions makes it an ideal candidate for exploring novel synthetic pathways. Additionally, computational studies have been conducted to predict its binding modes with potential drug targets, providing valuable insights into its pharmacological behavior.

The intersection of organic synthesis and computational chemistry has also shed light on the mechanistic aspects of reactions involving this compound. Researchers have utilized molecular modeling techniques to elucidate how different functional groups influence reaction outcomes, thereby guiding the design of more efficient synthetic strategies. Such interdisciplinary approaches underscore the importance of Methyl 2-fluoro-6-(pyrimidin-2-yl)benzoate as a cornerstone in modern pharmaceutical research.

Looking ahead, the demand for high-quality intermediates like Methyl 2-fluoro-6-(pyrimidin-2-yl)benzoate is expected to rise as pharmaceutical companies continue to pursue innovative drug candidates. Its unique structural features and synthetic flexibility position it as a valuable asset in medicinal chemistry pipelines. As new methodologies emerge, further applications and derivatives are likely to be uncovered, expanding its role in therapeutic development.

In conclusion, Methyl 2-fluoro-6-(pyrimidin-2-yl)benzoate (CAS No. 1293284-62-4) exemplifies the synergy between structural complexity and functional diversity that drives advancements in pharmaceutical chemistry. Its contributions to drug discovery underscore its significance as a key intermediate in synthesizing next-generation therapeutics.